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Compound of Interest

Compound Name: Aromoline

Cat. No.: B1218392

For Researchers, Scientists, and Drug Development Professionals

Introduction to Aromoline

Aromoline is a novel small molecule with potential therapeutic applications. Recent studies
have indicated that Aromoline exerts its effects in human chondrocytes by upregulating the
expression of Dopamine Receptor D4 (DRD4) and concurrently decreasing the
phosphorylation of Akt, a key component of the PI3K/Akt/mTOR signaling pathway. This dual
mechanism suggests that Aromoline may have a significant impact on cellular processes such
as proliferation, survival, and metabolism, making it a compound of interest for further
investigation and drug development.

These application notes provide detailed protocols for a panel of in vitro assays designed to
characterize the biological activity of Aromoline. The assays are intended to confirm its
mechanism of action and to provide a framework for the screening and development of
Aromoline and its analogs.

Proposed Signaling Pathway of Aromoline

The following diagram illustrates the proposed signaling pathway affected by Aromoline.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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